1-((2-Methylundecan-2-yl)thio)propan-2-ol

• Molecular Formula: C15H32OS
• Molecular Weight: 260.5 g/mol
• IUPAC Name: 1-(2-methylundecan-2-ylsulfanyl)propan-2-ol
• InChI: InChI=1S/C15H32OS/c1-5-6-7-8-9-10-11-12-15(3,4)17-13-14(2)16/h14,16H,5-13H2,1-4H3
• InChI Key: FTELMGPDJQFKCC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(C)(C)SCC(C)O

Description

1-(tert-Dodecylthio)propan-2-ol is an organic compound with the molecular formula C15H32OS and a molecular weight of 260.47898 g/mol . It is known for its unique chemical properties and applications in various fields, including chemistry, biology, and industry.

Preparation Methods

The synthesis of 1-(tert-Dodecylthio)propan-2-ol involves several steps and specific reaction conditions. One common method includes the reaction of tert-dodecyl mercaptan with propylene oxide under controlled conditions . The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion. Industrial production methods may involve continuous flow reactors to optimize yield and efficiency.

Chemical Reactions Analysis

1-(tert-Dodecylthio)propan-2-ol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or peracids.

Reduction: Reduction reactions can convert it back to the corresponding thiol using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions where the hydroxyl group is replaced by other functional groups using reagents like alkyl halides.

Scientific Research Applications

1-(tert-Dodecylthio)propan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the formulation of specialty chemicals and surfactants.

Mechanism of Action

The mechanism of action of 1-(tert-Dodecylthio)propan-2-ol involves its interaction with specific molecular targets. It can act as a nucleophile in various chemical reactions, forming covalent bonds with electrophilic centers. The pathways involved in its reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

1-(tert-Dodecylthio)propan-2-ol can be compared with other similar compounds such as:

1-(tert-Dodecylthio)ethanol: Similar structure but with an ethanol backbone.

1-(tert-Dodecylthio)butanol: Similar structure but with a butanol backbone.

1-(tert-Dodecylthio)pentanol: Similar structure but with a pentanol backbone.

These compounds share similar chemical properties but differ in their chain length and specific applications.